Cas no 76777-53-2 (5-ethenyl-2,2-dimethylfuran-3(2H)-one)

• Product Name: 5-ethenyl-2,2-dimethylfuran-3(2H)-one
• CAS No: 76777-53-2
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 1781565
• PubChem ID: 153818
• Update Time: 2025-04-21

5-ethenyl-2,2-dimethylfuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-2,2-dimethylfuran-3(2H)-one
• 3(2H)-Furanone, 5-ethenyl-2,2-dimethyl-
• 5-Ethenyl-2,2-dimethyl-3(2H)-furanone
• 5-ethenyl-2,2-dimethylfuran-3-one
• 76777-53-2
• 2,2-dimethyl-5-vinyl-3(2H)-furanone
• DTXSID70227585

• Inchi： 1S/C8H10O2/c1-4-6-5-7(9)8(2,3)10-6/h4-5H,1H2,2-3H3
• InChI Key： XWDZOPJMBQTDAX-UHFFFAOYSA-N
• SMILES： O1C(C=C)=CC(C1(C)C)=O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3